Cas no 675166-98-0 (2-(4-bromo-2-{(4Z)-1-ethyl-5-oxo-2-sulfanylideneimidazolidin-4-ylidenemethyl}phenoxy)acetic acid)

• Product Name: 2-(4-bromo-2-{(4Z)-1-ethyl-5-oxo-2-sulfanylideneimidazolidin-4-ylidenemethyl}phenoxy)acetic acid
• CAS No: 675166-98-0
• MF: C₁₄H₁₃BrN₂O₄S
• MW: 385.233021497726
• CID: 6399917
• PubChem ID: 5506499
• Update Time: 2025-08-05

2-(4-bromo-2-{(4Z)-1-ethyl-5-oxo-2-sulfanylideneimidazolidin-4-ylidenemethyl}phenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-{(4Z)-1-ethyl-5-oxo-2-sulfanylideneimidazolidin-4-ylidenemethyl}phenoxy)acetic acid
• F0921-4252
• 2-(4-Bromo-2-((1-ethyl-5-oxo-2-thioxoimidazolidin-4-ylidene)methyl)phenoxy)acetic acid
• 2-(4-bromo-2-{[(4Z)-1-ethyl-5-oxo-2-sulfanylideneimidazolidin-4-ylidene]methyl}phenoxy)acetic acid
• 2-[4-bromo-2-[(Z)-(1-ethyl-5-oxo-2-sulfanylideneimidazolidin-4-ylidene)methyl]phenoxy]acetic acid
• (Z)-2-(4-bromo-2-((1-ethyl-5-oxo-2-thioxoimidazolidin-4-ylidene)methyl)phenoxy)acetic acid
• 675166-98-0
• AKOS000405715
• Acetic acid, 2-[4-bromo-2-[(1-ethyl-5-oxo-2-thioxo-4-imidazolidinylidene)methyl]phenoxy]-

• Inchi： 1S/C14H13BrN2O4S/c1-2-17-13(20)10(16-14(17)22)6-8-5-9(15)3-4-11(8)21-7-12(18)19/h3-6H,2,7H2,1H3,(H,16,22)(H,18,19)
• InChI Key： QCWIQROHKCOXKY-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=C(Br)C=C1C=C1C(=O)N(CC)C(=S)N1

Computed Properties

• Exact Mass: 383.97794g/mol
• Monoisotopic Mass: 383.97794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 526.1±60.0 °C(Predicted)
• pka: 3.00±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(4-bromo-2-{(4Z)-1-ethyl-5-oxo-2-sulfanylideneimidazolidin-4-ylidenemethyl}phenoxy)acetic acid

Introduction to 2-(4-bromo-2-{(4Z)-1-ethyl-5-oxo-2-sulfanylideneimidazolidin-4-ylidenemethyl}phenoxy)acetic acid and Its Significance in Modern Chemical Biology

The compound with the CAS no. 675166-98-0, identified as 2-(4-bromo-2-{(4Z)-1-ethyl-5-oxo-2-sulfanylideneimidazolidin-4-ylidenemethyl}phenoxy)acetic acid, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a bromo substituent on the aromatic ring and a complex imidazolidine core, suggests a high degree of chemical versatility, making it a valuable scaffold for further derivatization and investigation.

In the realm of chemical biology, the exploration of such multifunctional compounds is driven by the need for innovative approaches to address complex biological targets. The imidazolidine moiety, in particular, is known for its role in stabilizing reactive intermediates and participating in hydrogen bonding interactions, which are critical for enzyme inhibition and receptor binding. The sulfanylidene group within this framework further enhances the molecule's reactivity, allowing for diverse chemical transformations that can be leveraged in drug design.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, which has been instrumental in the optimization of such compounds. The phenoxy group in the molecule not only contributes to its solubility but also provides a platform for further functionalization. This dual role makes it an attractive candidate for designing molecules with enhanced pharmacokinetic properties. Studies have shown that modifications around the phenoxy ring can significantly influence binding affinity and metabolic stability, key factors in drug development.

The bromo substituent on the aromatic ring is another critical feature that influences the compound's behavior. Bromine atoms are often incorporated into drug candidates due to their ability to participate in various chemical reactions, including cross-coupling reactions that are widely used in synthetic organic chemistry. Additionally, brominated compounds have been found to exhibit improved bioavailability and metabolic stability compared to their non-brominated counterparts. This has made them a preferred choice in medicinal chemistry endeavors.

Current research in this area is focused on harnessing the structural diversity of such molecules to develop novel therapeutics. The CAS no. 675166-98-0 compound has been investigated for its potential role in modulating biological pathways associated with inflammation and cancer. Preliminary studies suggest that it may interact with specific enzymes and receptors involved in these processes, offering a promising lead for further exploration.

The synthesis of this compound involves a series of well-defined chemical steps that highlight the ingenuity of modern synthetic methodologies. The formation of the imidazolidine core requires careful control of reaction conditions to ensure high yield and purity. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been employed to construct this complex framework efficiently. These synthetic strategies not only demonstrate the versatility of current chemical tools but also underscore the importance of precision in molecular construction.

One particularly noteworthy aspect of this compound is its potential as a tool compound for biochemical studies. The presence of multiple reactive sites allows researchers to probe various aspects of molecular recognition and interaction mechanisms. For instance, the sulfanylidene group can be used as a handle for covalent labeling experiments, enabling detailed structural elucidation at an atomic level. Such studies are crucial for understanding how small molecules interact with biological targets at a fundamental level.

The pharmaceutical industry has long recognized the importance of structurally diverse molecules in drug discovery. The CAS no. 675166-98-0 compound exemplifies this principle by combining several key features that make it an attractive candidate for further development. Its ability to undergo diverse chemical transformations while maintaining stability makes it a versatile scaffold for designing novel therapeutics. Moreover, its potential biological activity suggests that it may play a significant role in addressing unmet medical needs.

In conclusion, 2-(4-bromo-2-{(4Z)-1-ethyl-5-oxo-2-sulfanylideneimidazolidin-4-ylidenemethyl}phenoxy)acetic acid (CAS no. 675166-98-0) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and potential biological activity make it a valuable asset in ongoing research efforts aimed at discovering new treatments for complex diseases. As computational methods continue to advance, it is expected that compounds like this will play an increasingly important role in shaping the future of medicinal chemistry.